Cas no 73219-91-7 (3,5-Dichloro-2,6-dimethoxybenzoic acid)

• Product Name: 3,5-Dichloro-2,6-dimethoxybenzoic acid
• CAS No: 73219-91-7
• MF: C₉H₈Cl₂O₄
• MW: 251.06342124939
• MDL: MFCD00173910
• CID: 572122
• PubChem ID: 172089153
• Update Time: 2025-05-20

3,5-Dichloro-2,6-dimethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2,6-dimethoxybenzoic acid
• 3,5-Dichloro-2,6-dimethoxy-benzoic acid
• Benzoic acid,3,5-dichloro-2,6-dimethoxy-
• 2,6-dimethoxy-3,5-dichlorobenzoic acid
• 3,5-Dichlor-2,6-dimethoxy-benzoesaeure
• HMS546I12
• Maybridge1_001772
• PubChem4616
• 3,5-Dichloro-2,6-dimethoxybenzoicAcid
• C9H8Cl2O4
• Oprea1_675751
• JPIAALCEQSLBKF-UHFFFAOYSA-N
• RP06139
• OR21591
• AX8082481
• Y9941
• D4133
• SR-01000634183-1
• DTXSID10379198
• CCG-44342
• FT-0614532
• CS-0181825
• AKOS016846149
• 73219-91-7
• J-511281
• AS-63658
• MFCD00173910
• T71276
• SCHEMBL1323406
• DB-055735

• MDL： MFCD00173910
• Inchi： 1S/C9H8Cl2O4/c1-14-7-4(10)3-5(11)8(15-2)6(7)9(12)13/h3H,1-2H3,(H,12,13)
• InChI Key： JPIAALCEQSLBKF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C(=O)O)C=1OC)OC)Cl

Computed Properties

• Exact Mass: 249.98000
• Monoisotopic Mass: 249.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 2.6

Experimental Properties

• Color/Form: No data available
• Density: 1.4±0.1 g/cm3
• Melting Point: 102.0 to 106.0 deg-C
• Boiling Point: 362.3°C at 760 mmHg
• Flash Point: 172.9±26.5 °C
• Solubility: DCM
• PSA: 55.76000
• LogP: 2.70880
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3,5-Dichloro-2,6-dimethoxybenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3,5-Dichloro-2,6-dimethoxybenzoic acid

3,5-Dichloro-2,6-dimethoxybenzoic Acid: A Comprehensive Professional Introduction

3,5-Dichloro-2,6-dimethoxybenzoic acid, also known by its CAS registry number CAS No. 73219-91-7, is a chemical compound that has garnered significant attention in various fields of research and industry. This compound is a derivative of benzoic acid, characterized by the presence of chlorine atoms at the 3 and 5 positions and methoxy groups at the 2 and 6 positions of the benzene ring. The combination of these substituents imparts unique chemical properties to the molecule, making it a valuable compound in both academic and industrial applications.

The structure of 3,5-Dichloro-2,6-dimethoxybenzoic acid is notable for its symmetry and functional group diversity. The benzoic acid moiety serves as the core structure, while the chlorine atoms and methoxy groups contribute to its electronic properties. The methoxy groups are electron-donating substituents, which can influence the reactivity of the molecule in various chemical reactions. On the other hand, the chlorine atoms are electron-withdrawing groups, which can modulate the acidity of the carboxylic acid group. This interplay between different substituents makes 3,5-Dichloro-2,6-dimethoxybenzoic acid a versatile compound with potential applications in drug design, agrochemicals, and material science.

Recent studies have highlighted the potential of 3,5-Dichloro-2,6-dimethoxybenzoic acid as a precursor in the synthesis of bioactive compounds. For instance, researchers have explored its use in the development of novel antibiotics and antifungal agents. The compound's ability to undergo various chemical transformations makes it an ideal starting material for constructing complex molecular architectures. Additionally, its stability under certain reaction conditions has been validated in recent publications, further underscoring its utility in organic synthesis.

In terms of physical properties, 3,5-Dichloro-2,6-dimethoxybenzoic acid is typically a crystalline solid with a melting point around 180°C. Its solubility in common solvents such as water and organic solvents is moderate but can be enhanced through specific derivatization techniques. The compound exhibits UV absorption characteristics that are influenced by its substituents' electronic nature. These properties make it suitable for applications in optical materials and sensors.

The synthesis of 3,5-Dichloro-2,6-dimethoxybenzoic acid involves multi-step processes that often include Friedel-Crafts alkylation or acylation followed by oxidation to introduce the carboxylic acid group. Recent advancements in catalytic methods have enabled more efficient syntheses with higher yields and better purity levels. For example, microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

In terms of biological activity, studies have shown that 3,5-Dichloro-2,6-dimethoxybenzoic acid exhibits moderate anti-inflammatory and antioxidant properties. These findings have prompted further investigations into its potential as a lead compound for developing therapeutic agents targeting inflammatory diseases and oxidative stress-related conditions. Moreover, preliminary toxicity studies indicate that the compound has low acute toxicity when administered at moderate doses.

The application of computational chemistry tools has provided deeper insights into the molecular interactions of 3,Dichloro-,6-dimethoxybenzoic acid. Quantum mechanical calculations have revealed key details about its electronic structure and reactivity patterns. These computational studies complement experimental findings and guide future research directions aimed at optimizing its bioavailability and efficacy.

In conclusion,CAS No. 73219-91-7, or< strong >3,Dichloro-,6-dimethoxybenzoic acid, stands as a promising compound with diverse applications across multiple disciplines. Its unique chemical properties combined with recent research advancements position it as a valuable asset in both academic research and industrial development.